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Compound of Interest

Compound Name: Ethylene bromoacetate

Cat. No.: B1211380 Get Quote

CAS Number: 3785-34-0

This technical guide provides a comprehensive overview of Ethylene glycol bis(bromoacetate),

a homobifunctional crosslinking agent. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical properties, synthesis,

applications, and safety considerations.

Chemical and Physical Properties
Ethylene glycol bis(bromoacetate) is a versatile reagent used in bioconjugation and polymer

chemistry. Its key properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 3785-34-0 [1][2][3]

Molecular Formula C6H8Br2O4 [1][2]

Molecular Weight 303.93 g/mol [1][2]

IUPAC Name
Ethane-1,2-diyl bis(2-

bromoacetate)
[2][3]

Synonyms

1,2-Bis(bromoacetoxy)ethane,

Ethylene bromoacetate,

Bromoacetic acid 1,2-

ethanediyl ester

[1][2][3]

Appearance
Oily liquid (propylene glycol

analog)
[4]

Boiling Point

144-145 °C at 2 mmHg (for

1,2-bis-(bromoacetoxy)

ethane)

[4]

Solubility

Soluble in many organic

solvents, substantially

insoluble in water (propylene

glycol analog)

[4]

Synthesis
The synthesis of Ethylene glycol bis(bromoacetate) can be achieved through the esterification

of ethylene glycol with bromoacetic acid or its derivatives. Below are two common laboratory-

scale synthesis protocols.

Synthesis from Chloroacetic Acid and Sodium Bromide
This method involves the in-situ generation of bromoacetic acid from chloroacetic acid and

sodium bromide, followed by esterification with ethylene glycol.

Experimental Protocol:
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To a reaction vessel equipped with a stirrer, reflux condenser, and dropping funnel, add 94.5

g (1 mol) of chloroacetic acid, 132.6 g (1.3 mol) of sodium bromide, 100 ml of water, and 200

g of toluene.

Add 31 g (0.5 mol) of ethylene glycol to the mixture.

Slowly add 127.4 g (1.3 mol) of concentrated sulfuric acid dropwise to the stirred mixture.

After the addition is complete, heat the mixture and reflux. Water can be removed by

azeotropic distillation with toluene.

Upon completion of the reaction (monitored by TLC or GC), cool the reaction mixture.

Wash the organic layer with water, followed by a dilute sodium bicarbonate solution, and

then again with water.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent under reduced pressure.

The crude product can be purified by vacuum distillation to yield 1,2-bis-

(bromoacetoxy)ethane.[4]

Synthesis via Bromination of Poly(ethylene glycol)
This protocol describes the bromination of a poly(ethylene glycol) backbone, which can be

adapted for ethylene glycol.

Experimental Protocol:

In a flask protected from light and under a nitrogen atmosphere, dissolve polyethylene glycol

in anhydrous dichloromethane.

Cool the solution in an ice bath and add triethylamine.

Stir the mixture for 15 minutes.

Add 2-bromoacetyl bromide dropwise using a nitrogen-purged syringe.
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After the addition is complete, stir the reaction for an additional 30 minutes in the ice bath.

Allow the reaction to warm to room temperature and stir for 24 hours.

Remove the resulting white precipitate by filtration.

Precipitate the filtrate dropwise in cold diethyl ether and collect the product by vacuum

filtration.

Applications in Research and Drug Development
Ethylene glycol bis(bromoacetate) is a homobifunctional crosslinker, meaning it has two

identical reactive groups. The bromoacetate moieties are reactive towards nucleophiles,

particularly the thiol groups of cysteine residues in proteins. This specificity makes it a valuable

tool in proteomics and drug development.

Protein Cross-linking
As a thiol-reactive crosslinker, Ethylene glycol bis(bromoacetate) can be used to study protein-

protein interactions and protein structure. By covalently linking cysteine residues that are in

close proximity, it can "freeze" transient interactions for analysis by techniques like mass

spectrometry.

General Experimental Workflow for Protein Cross-linking:

Caption: General workflow for protein cross-linking using Ethylene glycol bis(bromoacetate).

Drug Delivery Systems
The ethylene glycol spacer in this crosslinker can be incorporated into larger polymer

structures, such as hydrogels, for use in drug delivery systems.[5] Poly(ethylene glycol) (PEG)

is widely used in drug delivery to enhance the solubility and bioavailability of therapeutic

agents.[6] Copolymers containing PEG and biodegradable polyesters have been explored for

creating nanoparticles and hydrogels for controlled drug release.[7]

Potential Involvement in Signaling Pathways
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While direct studies on the effects of Ethylene glycol bis(bromoacetate) on specific signaling

pathways are limited, its reactivity towards cysteine residues suggests potential interactions

with proteins whose functions are regulated by the redox state of their cysteines. Many key

signaling proteins, including kinases, phosphatases, and transcription factors, contain

functionally important cysteine residues that are sensitive to modification.

Alkylation of these critical cysteines by a bromoacetate-containing compound could potentially

modulate their activity and downstream signaling. For example, the modification of a cysteine

residue in the active site of a phosphatase could inhibit its activity, leading to sustained

phosphorylation of its target proteins and altered cellular signaling.

Hypothetical Signaling Pathway Modulation:
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Caption: Hypothetical modulation of a receptor tyrosine kinase signaling pathway by Ethylene

glycol bis(bromoacetate).

Safety and Handling
Ethylene glycol bis(bromoacetate) and related bromoacetates are hazardous chemicals and

should be handled with appropriate safety precautions.

Hazard Precaution

Toxicity
Highly toxic if inhaled, ingested, or in contact

with skin. May be fatal.

Irritation
Causes severe skin and eye irritation.

Lachrymator (causes tearing).

Flammability Combustible liquid.

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing vapors.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry place.

In case of exposure, seek immediate medical attention. For spills, use appropriate absorbent

material and dispose of as hazardous waste. Always consult the Safety Data Sheet (SDS) for

the most current and detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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